3,3,3-trifluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)propane-1-sulfonamide

• IUPAC Name: 3,3,3-trifluoro-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)propane-1-sulfonamide
• InChI: InChI=1S/C13H14F3NO3S3/c14-13(15,16)4-7-23(19,20)17-9-12(18,10-3-6-21-8-10)11-2-1-5-22-11/h1-3,5-6,8,17-18H,4,7,9H2
• InChI Key: POLFZRKCICAEEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNS(=O)(=O)CCC(F)(F)F)(C2=CSC=C2)O
• Molecular Formula: C13H14F3NO3S3
• Molecular Weight: 385.5 g/mol

Description

3,3,3-trifluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C13H14F3NO3S3 and its molecular weight is 385.43. The purity is usually 95%.
BenchChem offers high-quality 3,3,3-trifluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)propane-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3,3-trifluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)propane-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fuel-Cell Applications

Sulfonated poly(arylene ether sulfone)s (SPEs) block copolymers containing fluorenyl groups, similar in structure to the compound , have been synthesized for potential use in fuel-cell applications. These copolymers exhibit high proton conductivity and mechanical properties, making them promising materials for fuel-cell membranes (Bae, Miyatake, & Watanabe, 2009).

Polymer Synthesis and Modification

Polymer synthesis often involves compounds with functional groups similar to those in the query compound. For instance, a study on the synthesis and properties of comb-shaped poly(arylene ether sulfone)s for proton exchange membranes involves similar sulfonated and fluorinated compounds. These polymers show excellent properties for polyelectrolyte membrane materials, demonstrating high proton conductivity (Kim, Robertson, & Guiver, 2008).

Antimicrobial Properties

A study on the synthesis of novel functionalized N-sulfonates, which contain sulfonamide groups akin to the query compound, demonstrated their antimicrobial and antifungal activities. The research indicates potential applications of similar compounds in the development of new antimicrobial agents (Fadda, El-Mekawy, & AbdelAal, 2016).

Drug Metabolism Studies

In drug metabolism research, sulfonamides play a crucial role. For example, a study used biocatalysis to prepare mammalian metabolites of a biaryl-bis-sulfonamide compound, indicating the importance of sulfonamide structures in understanding drug metabolism (Zmijewski, Gillespie, Jackson, Schmidt, Yi, & Kulanthaivel, 2006).